Cas no 1144460-95-6 (6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1144460-95-6
• MF: C₁₀H₅BrN₂OS
• MW: 281.128499746323
• MDL: MFCD12214348
• CID: 5056094
• PubChem ID: 39041555
• Update Time: 2025-05-22

6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(5-bromothiophen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(5-bromothiophen-2-yl)-2-oxo-1H-pyridine-3-carbonitrile
• STK653835
• STL466891
• 6-(5-bromothiophen-2-yl)-2-hydroxypyridine-3-carbonitrile
• 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD12214348
• Inchi： 1S/C10H5BrN2OS/c11-9-4-3-8(15-9)7-2-1-6(5-12)10(14)13-7/h1-4H,(H,13,14)
• InChI Key： ZXLSXWVLEXEQOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(C#N)C(N2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.5
• Topological Polar Surface Area: 81.1

Additional information on 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

6-(5-Bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile: A Comprehensive Overview

6-(5-Bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile, with the CAS number 1144460-95-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a thiophene ring, a nitrile group, and a dihydropyridine moiety. These structural elements contribute to its potential applications in drug discovery and advanced materials development.

The synthesis of 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's stability under various conditions has been extensively studied, making it a viable candidate for diverse applications.

In terms of biological activity, 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has demonstrated promising results in preliminary assays targeting specific enzymes and receptors. Its ability to modulate cellular pathways makes it a potential lead compound for the development of novel therapeutic agents. Researchers have also explored its role in neuroprotective and anti-inflammatory activities, further highlighting its versatility.

The integration of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Advanced simulations have revealed key binding motifs that could be exploited for drug design purposes. Additionally, the compound's electronic properties have been studied for potential applications in organic electronics and optoelectronic devices.

Recent studies have also focused on the environmental impact of 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile. Efforts are underway to assess its biodegradability and eco-toxicity, ensuring that its use aligns with sustainable practices. These investigations underscore the importance of responsible innovation in the chemical sciences.

In conclusion, 6-(5-bromo-2-thienyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile represents a cutting-edge compound with multifaceted applications. Its structural complexity and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new potentials, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.